CP21R7

• IUPAC Name: 3-(3-aminophenyl)-4-(1-methylindol-3-yl)pyrrole-2,5-dione
• InChI: InChI=1S/C19H15N3O2/c1-22-10-14(13-7-2-3-8-15(13)22)17-16(18(23)21-19(17)24)11-5-4-6-12(20)9-11/h2-10H,20H2,1H3,(H,21,23,24)
• InChI Key: RGTAEYDIDMGJLX-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=CC=CC=C21)C3=C(C(=O)NC3=O)C4=CC(=CC=C4)N
• Molecular Formula: C19H15N3O2
• Molecular Weight: 317.3 g/mol
• CAS No.: 125314-13-8

Description

CP21R7 is a potent and selective inhibitor of glycogen synthase kinase-3 beta (GSK-3β), a serine/threonine kinase involved in various cellular processes such as cell membrane-to-nucleus signaling, gene transcription, translation, cytoskeletal structuring, and cell cycle progression and survival . This compound also exhibits inhibitory activity against protein kinase C alpha (PKCα) .

Preparation Methods

Synthetic Routes and Reaction Conditions

CP21R7 is synthesized through a multi-step process involving the formation of key intermediates and their subsequent reactions. The synthetic route typically involves the following steps:

Formation of the pyrrole ring: The initial step involves the formation of the pyrrole ring through a condensation reaction between an amine and a diketone.

Substitution reactions: The pyrrole ring undergoes substitution reactions to introduce various functional groups, such as the indole and aminophenyl groups.

Cyclization: The final step involves the cyclization of the substituted pyrrole to form the desired compound, this compound.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves optimizing reaction conditions, such as temperature, pressure, and solvent choice, to maximize yield and purity. The compound is typically purified using techniques like recrystallization and chromatography .

Chemical Reactions Analysis

Types of Reactions

CP21R7 undergoes various chemical reactions, including:

Oxidation: this compound can be oxidized to form corresponding oxides.

Reduction: The compound can be reduced to form corresponding reduced products.

Substitution: This compound can undergo substitution reactions to introduce different functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are commonly used.

Substitution: Substitution reactions often involve reagents like halogens and nucleophiles under various conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of this compound may yield oxides, while reduction may produce reduced derivatives .

Scientific Research Applications

CP21R7 has a wide range of scientific research applications, including:

Chemistry: This compound is used as a tool compound to study the inhibition of GSK-3β and its effects on various cellular processes.

Biology: The compound is used to investigate the role of GSK-3β in cell signaling, gene transcription, and cytoskeletal structuring.

Medicine: This compound is explored for its potential therapeutic applications in diseases such as cancer, neurodegenerative disorders, and diabetes.

Industry: The compound is used in the development of new drugs and therapeutic agents targeting GSK-3β.

Mechanism of Action

CP21R7 exerts its effects by selectively inhibiting GSK-3β. The inhibition of GSK-3β leads to the activation of canonical Wnt signaling, resulting in increased levels of intracellular β-catenin. This activation promotes various cellular processes, including cell proliferation, differentiation, and survival . This compound also inhibits PKCα, although with lower potency .

Comparison with Similar Compounds

Similar Compounds

Lithium chloride: A well-known GSK-3β inhibitor used in various research studies.

Tideglusib: Another selective GSK-3β inhibitor with potential therapeutic applications in neurodegenerative diseases.

CHIR99021: A potent and selective GSK-3β inhibitor commonly used in stem cell research.

Uniqueness of CP21R7

This compound is unique due to its high potency and selectivity for GSK-3β, with an IC50 value of 1.8 nM . It also exhibits inhibitory activity against PKCα, making it a valuable tool for studying the interplay between these kinases . Additionally, this compound’s ability to activate canonical Wnt signaling and promote mesodermal differentiation of human pluripotent stem cells further distinguishes it from other GSK-3β inhibitors .

Synthesis routes and methods

Procedure details

To a solution of 3-(1-methylindol-3-yl)-4-(3-nitrophenyl)-1H-pyrrole-2,5-dione (6.5 g, 19 mmol) in acetone (500 mL), was added TiCl3 (45 mL) in 5 portions at 30 minute interval. The reaction mixture was stirred at room temperature overnight and then neuteralized with 10N NaOH. The product was extracted with EtOAc, dried, and concentrated. The crude product was purified on a silica gel column with 3% MeOH in CH2Cl2 to afford 3-(1-methylindol-3-yl)-4-(3-aminophenyl)-1H-pyrrole-2,5-dione (4.9 g, 82.5%).